6-bromo-N-(5-methyl-1,3-thiazol-2-yl)-2-(2-pyridinyl)-4-quinolinecarboxamide

• IUPAC Name: 6-bromo-N-(5-methyl-1,3-thiazol-2-yl)-2-pyridin-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C19H13BrN4OS/c1-11-10-22-19(26-11)24-18(25)14-9-17(16-4-2-3-7-21-16)23-15-6-5-12(20)8-13(14)15/h2-10H,1H3,(H,22,24,25)
• InChI Key: ZAWVQJPEKPXGIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=CC(=NC3=C2C=C(C=C3)Br)C4=CC=CC=N4
• Molecular Formula: C19H13BrN4OS
• DSSTOX Substance ID: DTXSID601152567
• Molecular Weight: 425.3 g/mol
• CAS RN: 774574-92-4

Description

6-bromo-N-(5-methyl-1,3-thiazol-2-yl)-2-(2-pyridinyl)-4-quinolinecarboxamide, also known as BMVC, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound belongs to the class of quinolinecarboxamide derivatives and has shown promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of 6-bromo-N-(5-methyl-1,3-thiazol-2-yl)-2-(2-pyridinyl)-4-quinolinecarboxamide is not fully understood, but it is believed to inhibit the activity of the protein kinase CK2. CK2 is a serine/threonine kinase that is involved in various cellular processes, including cell proliferation, apoptosis, and DNA repair. Inhibition of CK2 activity by this compound leads to the inhibition of downstream signaling pathways, ultimately leading to the inhibition of cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and is well-tolerated in animal models. In addition to its anticancer effects, this compound has also been shown to have anti-inflammatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of 6-bromo-N-(5-methyl-1,3-thiazol-2-yl)-2-(2-pyridinyl)-4-quinolinecarboxamide is its high potency and selectivity for CK2 inhibition. This makes it a promising candidate for further development as a cancer therapeutic. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to work with in lab experiments.

Future Directions

There are several potential future directions for 6-bromo-N-(5-methyl-1,3-thiazol-2-yl)-2-(2-pyridinyl)-4-quinolinecarboxamide research. One direction is to further investigate its potential as a cancer therapeutic, including in vivo studies and clinical trials. Another direction is to explore its potential as an anti-inflammatory agent, including in models of chronic inflammatory diseases. Additionally, further studies are needed to optimize the synthesis method of this compound and improve its solubility for use in lab experiments.

Scientific Research Applications

6-bromo-N-(5-methyl-1,3-thiazol-2-yl)-2-(2-pyridinyl)-4-quinolinecarboxamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.